Cas no 2418706-27-9 (N-(1-cyanocyclopentyl)-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide hydrochloride)

N-(1-cyanocyclopentyl)-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide hydrochloride is a synthetic organic compound featuring a cyclopentyl cyanide core linked to a piperidine-acetamide scaffold with a pyrazole substituent. Its structural complexity suggests potential utility as an intermediate or active pharmaceutical ingredient (API) in medicinal chemistry. The presence of both cyanocyclopentyl and pyrazolylpiperidine moieties may confer selective binding properties, making it relevant for targeting specific biological pathways. The hydrochloride salt form enhances solubility and stability, facilitating formulation and handling. This compound is of interest for research applications, particularly in drug discovery, where its unique pharmacophore could be leveraged for the development of novel therapeutics.
N-(1-cyanocyclopentyl)-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide hydrochloride structure
2418706-27-9 structure
Product Name:N-(1-cyanocyclopentyl)-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide hydrochloride
CAS No:2418706-27-9
MF:C16H24ClN5O
MW:337.847661972046
CID:6284105
PubChem ID:165771223
Update Time:2025-10-28

N-(1-cyanocyclopentyl)-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-26685310
    • 2418706-27-9
    • N-(1-cyanocyclopentyl)-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide hydrochloride
    • Inchi: 1S/C16H23N5O.ClH/c17-12-16(5-1-2-6-16)20-15(22)11-21-7-3-13(4-8-21)14-9-18-19-10-14;/h9-10,13H,1-8,11H2,(H,18,19)(H,20,22);1H
    • InChI Key: MYLCUPOSYWXERR-UHFFFAOYSA-N
    • SMILES: Cl.O=C(CN1CCC(C2C=NNC=2)CC1)NC1(C#N)CCCC1

Computed Properties

  • Exact Mass: 337.1669381g/mol
  • Monoisotopic Mass: 337.1669381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 443
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.8Ų

N-(1-cyanocyclopentyl)-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26685310-0.05g
N-(1-cyanocyclopentyl)-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide hydrochloride
2418706-27-9 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-(1-cyanocyclopentyl)-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide hydrochloride

N-(1-cyanocyclopentyl)-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide hydrochloride (CAS No. 2418706-27-9): An Overview

N-(1-cyanocyclopentyl)-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide hydrochloride (CAS No. 2418706-27-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, belongs to a class of small molecules that exhibit promising pharmacological properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and potential therapeutic applications of this compound.

The chemical structure of N-(1-cyanocyclopentyl)-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide hydrochloride is characterized by a unique combination of functional groups. The core structure consists of a piperidine ring substituted with a pyrazole moiety, which is further attached to an acetamide group. The presence of the cyanocyclopentyl group adds additional complexity and contributes to the compound's overall pharmacological profile. This intricate structure suggests that the compound may have multiple points of interaction with biological targets, making it a valuable candidate for drug development.

The synthesis of N-(1-cyanocyclopentyl)-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide hydrochloride has been reported in several recent studies. One common approach involves the coupling of 4-(1H-pyrazol-4-yl)piperidine with 2-chloro-N-(1-cyanocyclopentyl)acetamide, followed by hydrochloride salt formation. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. The synthetic route has been optimized to minimize side reactions and improve the overall efficiency of the synthesis.

Recent research has focused on elucidating the biological activities of N-(1-cyanocyclopentyl)-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide hydrochloride. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, it has been reported to inhibit the activity of specific kinases, which are key regulators of cell proliferation and survival. This inhibition may have implications for the treatment of cancers that rely on aberrant kinase signaling.

In addition to its anti-cancer properties, N-(1-cyanocyclopentyl)-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide hydrochloride has also shown promise in the treatment of neurological disorders. Preclinical studies have demonstrated its ability to modulate neurotransmitter systems and reduce inflammation in the central nervous system (CNS). These findings suggest that the compound may be effective in treating conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

The pharmacokinetic properties of N-(1-cyanocyclopentyl)-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide hydrochloride have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for a drug candidate to be successful in clinical trials. The compound has been found to have good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-cyanocyclopentyl)-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide hydrochloride in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, N-(1-cyanocyclopentyl)-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide hydrochloride (CAS No. 2418706-27-9) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in the treatment of cancer and neurological disorders make it an exciting candidate for further research and development. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in modern medicine.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd